Cas no 2228930-30-9 (2-(1-ethylcyclobutyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(1-ethylcyclobutyl)-2,2-difluoroethan-1-ol
• CAS No: 2228930-30-9
• MF: C₈H₁₄F₂O
• MW: 164.192969799042
• CID: 6250565
• PubChem ID: 165667652
• Update Time: 2025-06-14

2-(1-ethylcyclobutyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethylcyclobutyl)-2,2-difluoroethan-1-ol
• EN300-1954488
• 2228930-30-9

• Inchi： 1S/C8H14F2O/c1-2-7(4-3-5-7)8(9,10)6-11/h11H,2-6H2,1H3
• InChI Key： RGMFCVASQVWPFU-UHFFFAOYSA-N
• SMILES： FC(CO)(C1(CC)CCC1)F

Computed Properties

• Exact Mass: 164.10127139g/mol
• Monoisotopic Mass: 164.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(1-ethylcyclobutyl)-2,2-difluoroethan-1-ol

Comprehensive Overview of 2-(1-Ethylcyclobutyl)-2,2-Difluoroethan-1-ol (CAS No. 2228930-30-9)

2-(1-Ethylcyclobutyl)-2,2-difluoroethan-1-ol (CAS No. 2228930-30-9) is a fluorinated organic compound with a unique structural framework, combining a cyclobutyl ring with an ethyl substituent and a difluoroethanol moiety. This molecule has garnered significant attention in pharmaceutical and material science research due to its potential applications in drug design, agrochemicals, and specialty materials. The presence of the difluoroethanol group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(1-ethylcyclobutyl)-2,2-difluoroethan-1-ol has surged, driven by their role in improving drug efficacy and reducing side effects. Researchers are particularly interested in its potential as a building block for proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in targeted cancer therapy. The compound’s ability to modulate protein-protein interactions (PPIs) aligns with the growing focus on precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, CAS No. 2228930-30-9 exemplifies the innovative use of fluorination strategies to fine-tune molecular properties. Its cyclobutyl ring introduces steric constraints that can influence conformational dynamics, while the ethyl group offers flexibility for further derivatization. These features make it a versatile candidate for fragment-based drug discovery (FBDD) and high-throughput screening (HTS) campaigns.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some traditional fluorinated solvents, 2-(1-ethylcyclobutyl)-2,2-difluoroethan-1-ol exhibits favorable biodegradability profiles, aligning with the global push toward green chemistry and sustainable manufacturing. This aligns with frequent searches on platforms like Google and AI-driven databases for eco-friendly fluorochemicals and low-PFAS alternatives.

Analytical characterization of 2228930-30-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and stereochemistry. These methods are critical for ensuring reproducibility in academic and industrial settings, addressing common queries about quality control in fine chemicals.

Looking ahead, the compound’s applications may expand into electronic materials, where fluorinated alcohols are explored as additives for lithium-ion batteries or OLEDs. Its thermal stability and solubility properties make it a candidate for next-generation coatings and adhesives, topics frequently searched by material scientists.

In summary, 2-(1-ethylcyclobutyl)-2,2-difluoroethan-1-ol represents a convergence of medicinal chemistry, sustainability, and advanced materials. Its multifaceted utility ensures it remains a focal point for innovation, resonating with trending searches on fluorine chemistry breakthroughs and small-molecule drug development.